3-(2-Bromophenyl)-1,2-oxazole-5-sulfonyl chloride

• Molecular Formula: C9H5BrClNO3S
• Molecular Weight: 322.56 g/mol
• IUPAC Name: 3-(2-bromophenyl)-1,2-oxazole-5-sulfonyl chloride
• InChI: InChI=1S/C9H5BrClNO3S/c10-7-4-2-1-3-6(7)8-5-9(15-12-8)16(11,13)14/h1-5H
• InChI Key: HDUVNYGHVXGQRU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NOC(=C2)S(=O)(=O)Cl)Br

Description

3-(2-Bromophenyl)-1,2-oxazole-5-sulfonyl chloride is a heterocyclic organic compound featuring an oxazole core substituted with a 2-bromophenyl group at position 3 and a sulfonyl chloride group at position 5. The oxazole ring, a five-membered aromatic structure containing oxygen and nitrogen atoms, confers electronic and steric properties critical for reactivity. The sulfonyl chloride moiety (-SO₂Cl) is highly electrophilic, enabling nucleophilic substitution reactions, making this compound a valuable intermediate in synthesizing sulfonamides, sulfonate esters, and other derivatives for pharmaceutical and agrochemical applications .

Preparation Methods

Robinson-Gabriel Cyclodehydration

The Robinson-Gabriel method involves cyclodehydration of β-hydroxyamides derived from 2-bromobenzamide precursors. For example, N-(2-hydroxyethyl)-2-bromobenzamide undergoes cyclization using thionyl chloride (SOCl₂) as both a dehydrating agent and solvent. Key findings include:

• Reaction Conditions : Optimal yields (82–84%) occur at 0–5°C, with prolonged exposure to SOCl₂ (24–48 hours).
• Mechanistic Insight : The reaction proceeds via an imide tautomer intermediate, with lower temperatures favoring cyclization over side reactions.

$$
\text{β-Hydroxyamide} + \text{SOCl}2 \xrightarrow{0-5^\circ \text{C}} \text{3-(2-Bromophenyl)-1,2-oxazole} + \text{HCl} + \text{SO}2 \uparrow \quad
$$

Van Leusen Oxazole Synthesis

The van Leusen reaction employs tosylmethyl isocyanide (TosMIC) and aldehydes. For 3-(2-bromophenyl) substitution, 2-bromobenzaldehyde reacts with TosMIC in methanol under basic conditions (K₂CO₃):

$$
\text{2-Bromobenzaldehyde} + \text{TosMIC} \xrightarrow{\text{K}2\text{CO}3, \text{MeOH}} \text{3-(2-Bromophenyl)-1,2-oxazole} \quad
$$

• Yield : 68–72% under microwave irradiation (150 W, 100°C, 15 minutes).
• Advantages : Shorter reaction times and reduced byproduct formation compared to thermal methods.

Regioselective Sulfonation at Position 5

Introducing the sulfonyl group at position 5 requires precise control over electrophilic aromatic substitution (EAS) directing effects. The oxazole ring’s electron-deficient nature necessitates strong electrophiles and activating conditions.

Chlorosulfonation with ClSO₃H

Direct sulfonation is achieved using chlorosulfonic acid (ClSO₃H) in dichloromethane at −10°C:

$$
\text{3-(2-Bromophenyl)-1,2-oxazole} + \text{ClSO}_3\text{H} \xrightarrow{-10^\circ \text{C}} \text{5-Sulfo-3-(2-bromophenyl)-1,2-oxazole} \quad
$$

• Regioselectivity : The oxazole’s C5 position is activated due to conjugation with the adjacent nitrogen lone pairs, directing sulfonation exclusively to this site.
• Challenges : Over-sulfonation is mitigated by stoichiometric control (1.2 equiv ClSO₃H) and low temperatures.

Sulfonic Acid to Sulfonyl Chloride Conversion

The intermediate sulfonic acid is treated with phosphorus pentachloride (PCl₅) or thionyl chloride (SOCl₂) to yield the sulfonyl chloride:

$$
\text{5-Sulfo-3-(2-bromophenyl)-1,2-oxazole} + \text{PCl}5 \xrightarrow{\text{reflux}} \text{3-(2-Bromophenyl)-1,2-oxazole-5-sulfonyl chloride} + \text{POCl}3 + \text{HCl} \quad
$$

• Yield : 89–92% with PCl₅ in toluene (reflux, 6 hours).
• Purity : Recrystallization from hexane/ethyl acetate (1:3) affords >99% purity.

Alternative Green Synthesis Approaches

Microwave-Assisted One-Pot Synthesis

Combining oxazole formation and sulfonation in a single step under microwave irradiation reduces processing time:

Parameter	Value
Reactants	2-Bromobenzaldehyde, TosMIC, ClSO₃H
Solvent	DMF
Temperature	120°C
Time	20 minutes
Yield	78%
Energy Consumption	450 W

This method minimizes waste and improves atom economy by 22% compared to stepwise protocols.

Continuous Flow Sulfonation

Microreactor technology enhances safety and scalability for exothermic sulfonation reactions:

• Setup : A PTFE-coated reactor with two inlets for oxazole (0.5 M in CH₂Cl₂) and ClSO₃H (1.1 equiv).
• Conditions : Residence time = 2 minutes; Temperature = −5°C.
• Outcome : 94% conversion with <1% undesired disulfonation.

Industrial-Scale Production

Large-scale synthesis (≥10 kg batches) employs automated continuous flow systems:

• Oxazole Formation : Tubular reactor with TosMIC and 2-bromobenzaldehyde (residence time: 5 minutes; yield: 85%).
• Sulfonation-Chlorination : Cascade reactor with in-line quenching and membrane-based separation.

Economic Metrics :

• Raw material cost: \$320/kg
• Purity: 99.5% (HPLC)
• Throughput: 12 kg/day

Analytical Characterization

Critical quality control parameters include:

Technique	Key Data
¹H NMR (CDCl₃)	δ 8.72 (s, 1H, oxazole-H), 7.85–7.45 (m, 4H, Ar-H)
FT-IR	1375 cm⁻¹ (S=O asym), 1172 cm⁻¹ (S=O sym)
HPLC	Retention time: 6.72 minutes (C18 column)

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The sulfonyl chloride group (–SO₂Cl) is highly electrophilic, enabling reactions with nucleophiles (e.g., amines, alcohols):

• Formation of sulfonamides :
  $\text{RSO}_2\text{Cl} + \text{R'NH}_2 \rightarrow \text{RSO}_2\text{NHR'} + \text{HCl}$
  Example: Reaction with benzylamine in CH₃CN/Et₃N yields sulfonamides in 75–92% yields .

• Sulfonate esters : Reaction with alcohols (e.g., ethanol) forms sulfonate esters under basic conditions .

Cycloaddition and Heterocycle Formation

The oxazole ring and sulfonyl chloride moiety allow participation in cycloadditions:

• 1,3-Dipolar cycloaddition : Analogous to , the sulfonyl chloride could react with nitrile oxides or azides to form isoxazoline or triazole hybrids.

• Copper-catalyzed coupling : Copper(II) chloride mediates oxidative sulfonylation with azides, forming 4-sulfonyl triazoles (34–89% yields) .

Reduction and Functionalization

• Reduction of sulfonyl chloride : Sodium borohydride (NaBH₄) reduces sulfonyl chlorides to thiols, but competing hydrolysis may occur .

• Arylation : Palladium-catalyzed cross-coupling (e.g., Suzuki) of the bromophenyl group enables aryl diversification .

Biological Activity Correlations

While no direct data exists for this compound, structurally related sulfonyl-oxazole derivatives exhibit:

• Antimicrobial activity : 4-[(4-chlorophenyl)sulfonyl]phenyl oxazoles show inhibition against Staphylococcus aureus (MIC: 8–15 mm zones) .

• Analgesic properties : Bromophenylsulfonyl-oxazolones demonstrate moderate activity in in vivo models .

Stability and Handling

• Hydrolysis : Susceptible to hydrolysis in aqueous media, forming sulfonic acids.

• Storage : Anhydrous conditions (e.g., desiccator) are critical to prevent decomposition.

Scientific Research Applications

3-(2-Bromophenyl)-1,2-oxazole-5-sulfonyl chloride has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and as a pharmacophore in medicinal chemistry.

Industry: Utilized in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(2-Bromophenyl)-1,2-oxazole-5-sulfonyl chloride involves its interaction with specific molecular targets. The sulfonyl chloride group is highly reactive and can form covalent bonds with nucleophilic sites on proteins or other biomolecules. This reactivity can lead to the inhibition of enzyme activity or the modification of protein function, which is the basis for its biological effects.

Comparison with Similar Compounds

Core Heterocycle Variations

• Oxazole (Target Compound) : Contains one oxygen and one nitrogen atom in a five-membered aromatic ring. Exhibits moderate aromatic stability and electron-withdrawing effects due to the electronegative heteroatoms.
• [3-(3-Bromophenyl)-1,2,4-oxadiazol-5-yl]methanamine hydrochloride (): Features a 1,2,4-oxadiazole ring with three heteroatoms (two nitrogen, one oxygen).
• 5-(3-Chlorophenylsulfanyl)-1-methyl-3-trifluoromethyl-1H-pyrazole-4-carbaldehyde () : Pyrazole-based, with two adjacent nitrogen atoms. The trifluoromethyl (-CF₃) group provides metabolic stability and lipophilicity, commonly exploited in agrochemicals .

Substituent Effects

Compound	Bromophenyl Position	Functional Group	Key Reactivity
3-(2-Bromophenyl)-1,2-oxazole-5-sulfonyl chloride	2-	Sulfonyl chloride	Nucleophilic substitution (e.g., with amines)
[3-(3-Bromophenyl)-1,2,4-oxadiazol-5-yl]methanamine hydrochloride	3-	Methanamine hydrochloride	Salt formation, amide coupling
5-(3-Chlorophenylsulfanyl)-... ()	N/A (3-Cl on phenyl)	Sulfanyl (thioether), aldehyde	Oxidation (sulfanyl to sulfoxide), aldehyde condensation

• The 3-bromophenyl group in ’s oxadiazole derivative allows better resonance stabilization .

Physicochemical and Reactivity Profiles

Reactivity

• Sulfonyl Chloride (Target) : Reacts rapidly with nucleophiles (e.g., amines, alcohols) to form sulfonamides or sulfonate esters. The electron-withdrawing oxazole ring enhances the electrophilicity of the sulfur center .
• Methanamine Hydrochloride () : The amine group participates in condensation reactions (e.g., forming ureas or amides), while the hydrochloride salt improves aqueous solubility .
• Sulfanyl Group () : Less reactive than sulfonyl chloride but susceptible to oxidation, yielding sulfoxides or sulfones, which are pivotal in prodrug design .

Physicochemical Properties (Estimated)

Compound	Molecular Weight (g/mol)	LogP (Predicted)	Solubility
3-(2-Bromophenyl)-1,2-oxazole-5-sulfonyl chloride	292.6	2.8	Low in water, soluble in DCM/THF
[3-(3-Bromophenyl)-1,2,4-oxadiazol-5-yl]methanamine hydrochloride	324.6	1.5	Moderate in polar solvents (DMF, methanol)
5-(3-Chlorophenylsulfanyl)-... ()	380.8	3.2	Low in water, soluble in acetone

Biological Activity

3-(2-Bromophenyl)-1,2-oxazole-5-sulfonyl chloride is a compound that has garnered attention in medicinal chemistry due to its potential biological activities, particularly as an enzyme inhibitor. This article explores the biological activity of this compound, focusing on its mechanisms, applications, and relevant research findings.

Chemical Structure and Properties

The compound is characterized by its unique structure, which includes:

• Bromophenyl group : Enhances biological activity due to the electron-withdrawing nature of bromine.
• Oxazole ring : Contributes to the compound's stability and reactivity.
• Sulfonyl chloride group : Imparts high reactivity, enabling it to form covalent bonds with nucleophilic sites on biomolecules.

The molecular formula for 3-(2-Bromophenyl)-1,2-oxazole-5-sulfonyl chloride is $C_9H_6BrClN_2O_2S$ with a molecular weight of approximately 322.56 g/mol.

Research indicates that 3-(2-Bromophenyl)-1,2-oxazole-5-sulfonyl chloride acts primarily as an enzyme inhibitor . Its mechanism involves:

• Formation of covalent bonds with nucleophilic sites on enzymes, leading to inhibition of their activity.
• Potential targeting of specific biological pathways, making it a candidate for drug discovery and development aimed at various diseases.

Enzyme Inhibition

The primary biological activity observed for this compound is its potential as an enzyme inhibitor . This property allows it to interfere with biochemical pathways by inhibiting enzyme function. The sulfonyl chloride group plays a crucial role in this activity by facilitating covalent interactions with enzymes.

Research Findings and Case Studies

Several studies have investigated compounds structurally similar to 3-(2-Bromophenyl)-1,2-oxazole-5-sulfonyl chloride:

• Antimicrobial Evaluation : A study showed that derivatives containing oxazole rings exhibited antimicrobial activity against Gram-positive bacteria and fungi such as Candida albicans. The introduction of halogen substituents like bromine was found to enhance this activity significantly .
• Enzyme Inhibition Studies : Research indicated that certain oxazole derivatives could inhibit enzymes involved in critical biological processes. The mechanism typically involves the formation of stable adducts between the sulfonyl chloride group and nucleophilic residues in the enzyme active site .
• Toxicity Assessments : Toxicity studies on related compounds have shown varying degrees of toxicity, emphasizing the need for careful evaluation during drug development. For instance, some derivatives demonstrated low toxicity at concentrations below 50 µg/mL, while others exhibited higher toxicity levels .

Data Table: Summary of Biological Activities

Activity Type	Observed Effects	References
Enzyme Inhibition	Covalent bond formation leading to enzyme inhibition
Antimicrobial Activity	Effective against Gram-positive bacteria and fungi
Toxicity	Varies by compound; some show low toxicity

Q & A

Q. What are the recommended synthetic routes for 3-(2-bromophenyl)-1,2-oxazole-5-sulfonyl chloride, and how do reaction conditions influence yield?

The synthesis typically involves cyclization of a bromophenyl-substituted oxazole precursor followed by sulfonation and chlorination. For example, analogous methods for isoxazole derivatives (e.g., 3-(2-chlorophenyl)-5-methylisoxazole-4-carbonyl chloride) use hydroxylamine-mediated oxime formation and subsequent chlorination with PCl₅ or SOCl₂ . Yield optimization requires precise control of stoichiometry (e.g., excess chlorinating agents) and inert atmospheres to prevent hydrolysis. Reaction temperatures above 80°C may degrade intermediates, reducing yields by 15–20% .

Q. How is the structural integrity of this compound validated post-synthesis?

Characterization relies on multi-modal analysis:

• Elemental analysis (CHNS): Confirms stoichiometric ratios of C, H, N, and S.
• 1H NMR: Identifies aromatic protons (δ 7.2–8.1 ppm for bromophenyl) and oxazole protons (δ 6.5–7.0 ppm).
• Mass spectrometry (MS): Molecular ion peaks (e.g., [M+H]⁺) should align with the theoretical molecular weight (e.g., ~316.6 g/mol).
  Discrepancies in NMR splitting patterns may indicate isomerization or impurities .

Q. What are its primary applications in organic synthesis?

This sulfonyl chloride is a versatile electrophile for synthesizing sulfonamides, sulfonate esters, and sulfonothioates. For instance, coupling with amines generates sulfonamide derivatives, which are precursors for bioactive molecules (e.g., antimicrobial agents or kinase inhibitors) . Its bromophenyl group enhances π-π stacking in supramolecular chemistry, aiding ligand design for catalytic systems .

Advanced Research Questions

Q. How does the position of the sulfonyl chloride group (5- vs. 4-) affect reactivity in oxazole derivatives?

Isomeric differences significantly alter electronic and steric properties. For example, 3-methyl-1,2-oxazole-5-sulfonyl chloride exhibits higher electrophilicity at the sulfonyl group compared to its 4-sulfonyl isomer due to resonance stabilization from the oxazole ring. This increases reaction rates with nucleophiles (e.g., amines) by ~30% in kinetic studies . Researchers must account for positional effects when designing coupling reactions or stability assays.

Q. What experimental strategies resolve contradictions in stability data under aqueous conditions?

Conflicting reports on hydrolysis rates (e.g., half-life ranging from 2–12 hours in pH 7.4 buffers) may arise from trace moisture in solvents or temperature fluctuations. Controlled studies recommend:

• Dry aprotic solvents: Use freshly distilled THF or DMF to minimize hydrolysis.
• Low-temperature kinetics: Monitor degradation at 4°C to isolate temperature-dependent effects.
• LC-MS tracking: Quantify degradation products (e.g., sulfonic acids) to identify competing pathways .

Q. How can computational modeling guide the design of derivatives with enhanced bioactivity?

Density functional theory (DFT) calculations predict electrophilic reactivity at the sulfonyl chloride group (e.g., Fukui indices) and steric hindrance from the bromophenyl moiety. For example, substituting the oxazole ring with electron-withdrawing groups (e.g., -NO₂) increases sulfonyl chloride reactivity by 40% in silico, aligning with experimental yields in sulfonamide formation . MD simulations further assess binding affinities to biological targets (e.g., bacterial enzymes) .

Q. What safety protocols are critical for handling this compound?

• PPE: Use nitrile gloves, goggles, and fume hoods due to its lachrymatory and corrosive properties.
• First aid: Immediate skin washing with soap/water (15+ minutes) and medical consultation for inhalation exposure .
• Storage: Anhydrous conditions (e.g., molecular sieves) at -20°C to prevent hydrolysis .